1-Heptadecanamine, N,N-dimethyl-
Cat. No. B3189256
M. Wt: 283.5 g/mol
InChI Key: WCVHUIPWSPEOIG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04954339
Procedure details
N,N-dimethylheptadecylamine (b.p. 117° @ 0.15 mmHg) was prepared from dimethylamine and heptadecanoic acid by the method described in Example 14.
Identifiers
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REACTION_CXSMILES
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[CH3:1][NH:2][CH3:3].[C:4](O)(=O)[CH2:5][CH2:6][CH2:7][CH2:8][CH2:9][CH2:10][CH2:11][CH2:12][CH2:13][CH2:14][CH2:15][CH2:16][CH2:17][CH2:18][CH2:19][CH3:20]>>[CH3:1][N:2]([CH2:20][CH2:19][CH2:18][CH2:17][CH2:16][CH2:15][CH2:14][CH2:13][CH2:12][CH2:11][CH2:10][CH2:9][CH2:8][CH2:7][CH2:6][CH2:5][CH3:4])[CH3:3]
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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CNC
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(CCCCCCCCCCCCCCCC)(=O)O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CN(C)CCCCCCCCCCCCCCCCC
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
